Cas no 1262003-65-5 (3-Cyano-5-(3,5-dimethoxyphenyl)phenol)

• Product Name: 3-Cyano-5-(3,5-dimethoxyphenyl)phenol
• CAS No: 1262003-65-5
• MF: C₁₅H₁₃NO₃
• MW: 255.268624067307
• MDL: MFCD18314413
• CID: 2768752
• PubChem ID: 53220088
• Update Time: 2025-06-13

3-Cyano-5-(3,5-dimethoxyphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-(3,5-dimethoxyphenyl)phenol, 95%
• DTXSID60684865
• 3-CYANO-5-(3,5-DIMETHOXYPHENYL)PHENOL
• MFCD18314413
• 1262003-65-5
• 5-Hydroxy-3',5'-dimethoxy[1,1'-biphenyl]-3-carbonitrile
• 3-Cyano-5-(3,5-dimethoxyphenyl)phenol

• MDL： MFCD18314413
• Inchi： 1S/C15H13NO3/c1-18-14-6-12(7-15(8-14)19-2)11-3-10(9-16)4-13(17)5-11/h3-8,17H,1-2H3
• InChI Key： LHDJKCJJPMIURV-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1)C1C=C(C#N)C=C(C=1)O)OC

Computed Properties

• Exact Mass: 255.08954328Da
• Monoisotopic Mass: 255.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 62.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 3-Cyano-5-(3,5-dimethoxyphenyl)phenol

Comprehensive Overview of 3-Cyano-5-(3,5-dimethoxyphenyl)phenol (CAS No. 1262003-65-5): Properties, Applications, and Industry Relevance

3-Cyano-5-(3,5-dimethoxyphenyl)phenol (CAS No. 1262003-65-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This cyanophenol derivative features a unique molecular structure combining a cyano group and dimethoxyphenyl moieties, making it valuable for diverse applications. Its chemical formula and molecular weight are frequently searched by researchers investigating structure-activity relationships or small molecule inhibitors.

Recent studies highlight the compound's potential in drug discovery, particularly as a building block for kinase inhibitors or fluorescence probes. The 3,5-dimethoxy substitution pattern enhances its solubility profile, while the cyano group contributes to electronic properties useful in organic electronics. Laboratories studying photophysical properties or molecular recognition often inquire about its synthesis protocol and purification methods.

From an industrial perspective, 1262003-65-5 has emerged in discussions about green chemistry alternatives, with researchers exploring its biodegradation pathways and eco-friendly synthesis. The compound's thermal stability (a trending topic in material science forums) makes it interesting for high-performance polymers. Analytical chemists frequently search for its HPLC conditions and mass spectrometry fragmentation patterns.

Quality control specifications for 3-Cyano-5-(3,5-dimethoxyphenyl)phenol typically include NMR purity (>98%) and residual solvent analysis. The scientific community shows growing interest in its crystal structure data (CCDC deposition numbers) and computational chemistry parameters (DFT calculations). Patent databases reveal applications in OLED materials and bioimaging agents, aligning with current nanotechnology trends.

Safety data sheets emphasize standard laboratory precautions for this fine chemical, though it doesn't appear on major regulatory lists. Researchers comparing structure-property relationships often benchmark it against similar aromatic nitriles. The compound's logP value and hydrogen bonding capacity are critical parameters for medicinal chemistry applications.

Emerging applications include its use as a ligand precursor in catalysis research and as a chromophore in nonlinear optical materials. The methoxy groups provide sites for further chemical modification, making it versatile for combinatorial chemistry. Recent publications discuss its potential in metal-organic frameworks (MOFs) and supramolecular chemistry constructs.

For analytical purposes, the compound shows characteristic UV-Vis absorption peaks between 270-320 nm, with fluorescence emission properties being actively investigated. Synthetic chemists have developed improved one-pot synthesis methods to enhance the atom economy of production. The scalability of these processes is a frequent topic in process chemistry discussions.

In biochemical contexts, preliminary studies suggest interactions with certain enzyme active sites, though detailed mechanistic studies are ongoing. The compound's lipophilicity profile makes it suitable for crossing biological membranes, a property valued in drug design. Its metabolic stability in in vitro systems is another area of active investigation.

From a commercial availability standpoint, CAS 1262003-65-5 is typically supplied as an off-white crystalline powder with strict storage conditions (2-8°C under inert atmosphere). Pricing trends reflect growing demand from contract research organizations and academic laboratories. The compound's stability under various pH conditions is frequently queried by formulation scientists.

Future research directions may explore its potential in photoredox catalysis or as a molecular sensor component. The precise electronic effects of the cyano group in relation to the phenolic hydroxyl continue to be studied through spectroscopic techniques and computational modeling. These investigations contribute valuable data to the broader field of functional materials development.